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Core Properties and Experimental Data

Octacosane (C2sHss) is a long-chain alkane whose solidification behavior is primarily characterized by its
melting point and its use as a Phase Change Material (PCM). The table below summarizes key quantitative

data from the National Institute of Standards and Technology (NIST) and other technical sources [1] [2].

Property Value Conditions |/ Notes

Melting Point 334.6 K (61.5 °C) Average of multiple studies; for
crystal phase 1 [2].

Molecular Weight  394.7601 g/mol [2]
CAS Registry 630-02-4 [2]
Number

Primary Phase Change Material (PCM) for thermal [1]
Application energy storage

Key Behavior Releases latent heat during solidification; [1] [3]

can exhibit supercooling
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A significant challenge in the solidification of octacosane and other alkanes is supercooling, where the
material begins to crystallize below its thermodynamic freezing point. This is a major drawback for reliable
thermal energy storage. Research indicates that the use of nucleation agents (NA) can help mitigate this

effect by providing a surface for crystals to form on more easily [3].

Research Methods and Workflows

Understanding octacosane's crystallization involves both experimental analysis and computational modeling.
The following workflow outlines a combined approach used in modern research, as demonstrated in the

search results.
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Research methodologies for studying octacosane crystallization combine experimental and computational

approaches.

Molecular Dynamics Simulation Protocol

A prominent methodology cited is Molecular Dynamics (MD) Simulation, which allows researchers to
observe the crystallization process on a molecular scale. The following details are adapted from a study on

octadecane, which is directly relevant to octacosane [3].

e Software: The simulations are typically performed using specialized software like GROMACS [3].

e Force Field: The choice of force field is critical. Studies suggest that all-atom force fields like OPLS-
AA and L-OPLS-AA, or united-atom force fields like TraPPE, are suitable for simulating long-chain
alkanes as they accurately reproduce density, viscosity, and crystal structure [3].

e System Setup:

o Ensemble: Simulations are often run in an isothermal-isobaric (NPT) ensemble, where the
number of atoms (N), pressure (P), and temperature (T) are controlled.

o Modeling Nucleation: A common approach is to place a pre-formed solid nucleus of the alkane
(a homogeneous nucleus) inside a box of liquid alkane molecules to observe the growth of the
crystal phase [3].

e Simulation and Analysis:

o The system's temperature is controlled, often through a cooling ramp or at a fixed temperature
below the melting point.
o Newton's equations of motion are solved for all atoms over very short time steps (femtoseconds
to picoseconds).
o Key properties analyzed include:
= Density as a function of temperature.
= Enthalpy change during the phase transition.
= Radial distribution function (RDF) to identify the emergence of crystal order.
= Visualization of molecular arrangements to distinguish between solid and liquid phases

[3].

A key finding from such simulations is that crystal growth occurs more easily on NA surfaces that expose the

side of the alkane chains, rather than the chain ends [3].

Industrial Context and Application
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In an industrial setting, such as chemical process R&D, the focus expands to scaling up and controlling
crystallization. The research of experts like Professor Kevin Roberts highlights areas like using Process
Analytical Technology (PAT) to monitor crystallization in real-time and developing seeding strategies to
control the process [4]. For octacosane, its primary application is as a Phase Change Material (PCM).
Research shows it can be used in thermal energy storage devices, though comparisons with materials like
desert sand have shown that a longer domain (more material) may be needed to fully utilize its latent heat

storage capacity [1].

Further Research Directions

The search results indicate that a complete whitepaper would require deeper investigation into a few areas:

e Crystallization Kinetics: Specific data on nucleation and growth rates of octacosane as a function
of supersaturation is not detailed in these results.

¢ Pharmaceutical Specifics: While one source [5] mentions use in pharmaceutical formulations, the
specific role and solid-state behavior (polymorphism) of octacosane in this context is not explored in
the technical results found.

e Advanced PAT Tools: For industrial control, techniques like in-situ slurry XRD or ATR-FTIR,
mentioned as relevant PAT tools [4], would need to be explored in the context of octacosane.
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To cite this document: Smolecule. [octacosane crystallization and solidification behavior]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b598060#octacosane-

crystallization-and-solidification-behavior]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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